Cas no 2138035-06-8 (2-Cyclopentyl-6-fluoroindolizine)

• Product Name: 2-Cyclopentyl-6-fluoroindolizine
• CAS No: 2138035-06-8
• MF: C₁₃H₁₄FN
• MW: 203.255366802216
• CID: 5812632
• PubChem ID: 165875037
• Update Time: 2025-06-11

2-Cyclopentyl-6-fluoroindolizine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-6-fluoroindolizine
• 2138035-06-8
• EN300-1154592
• 2-Cyclopentyl-6-fluoroindolizine

• Inchi： 1S/C13H14FN/c14-12-5-6-13-7-11(8-15(13)9-12)10-3-1-2-4-10/h5-10H,1-4H2
• InChI Key： ILVMAAKPTGTPGR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CC(=CN2C=1)C1CCCC1

Computed Properties

• Exact Mass: 203.111027613g/mol
• Monoisotopic Mass: 203.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 4.4Ų

Additional information on 2-Cyclopentyl-6-fluoroindolizine

Recent Advances in the Study of 2-Cyclopentyl-6-fluoroindolizine (CAS: 2138035-06-8) in Chemical Biology and Pharmaceutical Research

2-Cyclopentyl-6-fluoroindolizine (CAS: 2138035-06-8) is a novel indolizine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Indolizine derivatives are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. This compound, in particular, has shown promising results in preliminary studies, making it a focal point for further investigation.

The synthesis of 2-Cyclopentyl-6-fluoroindolizine involves a multi-step process that includes the cyclization of appropriately substituted pyridine derivatives and subsequent functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in biological assays. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity, ensuring reliable data for downstream applications.

In vitro studies have demonstrated that 2-Cyclopentyl-6-fluoroindolizine exhibits potent inhibitory activity against several kinase targets, which are implicated in various cancer pathways. Specifically, it has shown selective inhibition of certain tyrosine kinases, suggesting its potential as a targeted therapy for malignancies. Additionally, its fluorinated moiety enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for drug development.

Recent preclinical evaluations have further elucidated the compound's mechanism of action. It appears to induce apoptosis in cancer cells by modulating key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings are supported by transcriptomic and proteomic analyses, which reveal significant changes in gene expression and protein levels upon treatment with 2-Cyclopentyl-6-fluoroindolizine. Such insights are invaluable for understanding its therapeutic potential and optimizing its efficacy.

Despite these promising results, challenges remain in the development of 2-Cyclopentyl-6-fluoroindolizine as a viable drug candidate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Cyclopentyl-6-fluoroindolizine (CAS: 2138035-06-8) represents a promising scaffold for the development of novel therapeutics, particularly in oncology. Its unique chemical structure and biological activity profile make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its translation into clinical applications.